2-(2-(Ethylthio)-4-methylthiazol-5-yl)acetic acid

• IUPAC Name: 2-(2-ethylsulfanyl-4-methyl-1,3-thiazol-5-yl)acetic acid
• InChI: InChI=1S/C8H11NO2S2/c1-3-12-8-9-5(2)6(13-8)4-7(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key: ZMFOTRMQXVYXKU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=C(S1)CC(=O)O)C
• Molecular Formula: C8H11NO2S2
• Molecular Weight: 217.3 g/mol

Description

2-(2-(Ethylthio)-4-methylthiazol-5-yl)acetic acid, also known as EMTA, is a thiazole derivative that has been extensively studied for its potential applications in scientific research. EMTA has been found to possess a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and exploration of chemical properties of thiazole derivatives, including 2-(2-(Ethylthio)-4-methylthiazol-5-yl)acetic acid, have been the subject of extensive research. These compounds exhibit a range of biological activities, such as analgesic, anti-inflammatory, and antimicrobial effects, due to their unique structural characteristics. Research has focused on the synthesis of new derivatives to explore their potential as intermediates for further chemical modifications, aiming to enhance their biological efficacy and explore their diverse applications in medicinal chemistry (Salionov, 2015).

Biological Activities

Derivatives of 2-(2-(Ethylthio)-4-methylthiazol-5-yl)acetic acid have been shown to possess a variety of biological activities. For instance, certain derivatives exhibit significant analgesic and anti-inflammatory properties, which are crucial for the development of new therapeutic agents. Additionally, the antimicrobial activity of these compounds against a range of microorganisms highlights their potential in addressing antibiotic resistance, a growing concern in global health (Demirbas et al., 2004).

Applications in Material Science

Beyond their biological applications, thiazole derivatives have also found utility in material science. The unique electronic and structural properties of these compounds make them suitable for use in the development of luminescent materials, which could have applications in sensing, imaging, and optoelectronic devices. Studies have demonstrated that certain thiazole compounds exhibit high luminescence efficiency, which could be leveraged in the design of new materials with advanced optical properties (Grummt et al., 2007).